![molecular formula C24H28N6O2S B2416454 1-(3-(4-(2,5-dimethylphenyl)piperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one CAS No. 1189444-91-4](/img/structure/B2416454.png)
1-(3-(4-(2,5-dimethylphenyl)piperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one
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Description
1-(3-(4-(2,5-dimethylphenyl)piperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C24H28N6O2S and its molecular weight is 464.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds similar to the one , particularly those in the 1,2,4-triazolo[1,5-a]pyrimidine family, have been synthesized and studied for various biological activities. For example, the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines with different substitutions has been reported, with some derivatives exhibiting promising antihypertensive activity (Bayomi, S. M., Abdelal, A., El-Ashry, S., & Ghoneim, O., 1999). These studies underline the potential of such compounds in developing new therapeutic agents.
Antimicrobial and Antiproliferative Effects
Research on structurally related compounds has demonstrated antimicrobial properties. For instance, novel 1,2,4-triazole derivatives have been synthesized and shown to possess good to moderate activities against various microorganisms, indicating their potential in creating new antimicrobial agents (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007). Additionally, 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, which share some structural similarities, have been synthesized and evaluated for their antiproliferative activity against human cancer cell lines, with some compounds showing significant activity (Mallesha, L., Mohana, K., Veeresh, B., Alvala, R., & Mallika, A., 2012).
Chemical Synthesis and Methodology
The chemical synthesis and methodology involving compounds with similar structures are also of significant interest in research. The development of new synthetic routes and methods can lead to more efficient and selective synthesis of these compounds, which is crucial for their potential application in drug development and other fields. For example, research on the orthogonal protection strategy for synthesizing 2-substituted piperazines highlights the importance of innovative synthetic approaches in medicinal chemistry (Clark, R., & Elbaum, D., 2007).
Properties
IUPAC Name |
12-[3-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-oxopropyl]-8-ethyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N6O2S/c1-4-29-23(32)22-18(9-14-33-22)30-20(25-26-24(29)30)7-8-21(31)28-12-10-27(11-13-28)19-15-16(2)5-6-17(19)3/h5-6,9,14-15H,4,7-8,10-13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZUOZXSNDGRHDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=C(C=CC(=C5)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N6O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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